Cas no 1896739-54-0 (4-2-(aminooxy)ethyl-N,N-diethylaniline)

• Product Name: 4-2-(aminooxy)ethyl-N,N-diethylaniline
• CAS No: 1896739-54-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5777000
• PubChem ID: 117297986
• Update Time: 2025-06-12

4-2-(aminooxy)ethyl-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1766919
• 4-[2-(aminooxy)ethyl]-N,N-diethylaniline
• 1896739-54-0
• 4-2-(aminooxy)ethyl-N,N-diethylaniline

• Inchi： 1S/C12H20N2O/c1-3-14(4-2)12-7-5-11(6-8-12)9-10-15-13/h5-8H,3-4,9-10,13H2,1-2H3
• InChI Key： ZQVMXROIFAFQJH-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=CC=1)N(CC)CC)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-2-(aminooxy)ethyl-N,N-diethylaniline

Comprehensive Overview of 4-2-(Aminooxy)ethyl-N,N-diethylaniline (CAS No. 1896739-54-0): Properties, Applications, and Industry Insights

4-2-(Aminooxy)ethyl-N,N-diethylaniline (CAS No. 1896739-54-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. The compound features an aminooxy functional group, which enables selective reactions with carbonyl compounds, making it valuable for conjugation and labeling applications. Its N,N-diethylaniline backbone further enhances its solubility and reactivity, positioning it as a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-2-(aminooxy)ethyl-N,N-diethylaniline has surged, driven by its role in bioconjugation and drug development. Researchers are particularly interested in its ability to form stable oxime bonds, a property critical for creating antibody-drug conjugates (ADCs) and targeted therapies. This aligns with the growing focus on precision medicine and personalized therapeutics, topics frequently searched in scientific and medical communities. The compound’s CAS No. 1896739-54-0 is often referenced in patents and academic papers, highlighting its industrial relevance.

From a synthetic perspective, 4-2-(aminooxy)ethyl-N,N-diethylaniline offers advantages such as mild reaction conditions and high yields. Its aminooxy group reacts efficiently with aldehydes and ketones, enabling the development of fluorescent probes and diagnostic tools. This has sparked interest in fields like bioimaging and molecular diagnostics, where users frequently search for "novel labeling reagents" or "site-specific bioconjugation techniques." The compound’s compatibility with aqueous environments further broadens its applicability in biological systems.

Another trending topic tied to this compound is green chemistry. As industries prioritize sustainable practices, 4-2-(aminooxy)ethyl-N,N-diethylaniline is being explored for eco-friendly synthesis routes. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste, addressing common search queries like "green synthesis of aminooxy compounds" or "environmentally friendly chemical intermediates." Its potential in renewable energy applications, such as dye-sensitized solar cells, also aligns with global sustainability goals.

Quality control and analytical characterization of CAS No. 1896739-54-0 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. This resonates with laboratory professionals searching for "analytical methods for aminooxy derivatives" or "certification standards for specialty chemicals." The compound’s stability under various storage conditions is another frequently discussed aspect in online forums and technical datasheets.

Looking ahead, 4-2-(aminooxy)ethyl-N,N-diethylaniline is poised to play a pivotal role in advancing biotechnology and material science. Its adaptability in crosslinking polymers and modifying biomaterials caters to innovations in drug delivery systems and smart materials. By addressing user queries such as "emerging applications of aminooxy compounds" or "cutting-edge chemical intermediates," this overview underscores the compound’s multidisciplinary significance while adhering to SEO best practices for technical content.